1H-furo[3,4-b]indol-3(4H)-one
Overview
Description
“1H-furo[3,4-b]indol-3(4H)-one” is a chemical compound that belongs to the family of 2-acylindole alkaloids . It is a part of a collection of rare and unique chemicals provided to early discovery researchers . The compound has a linear formula of C18H13NO4 .
Synthesis Analysis
The synthesis of “this compound” involves several steps. In one approach, the synthesis of azide-tethered 4H-furo[3,4b]indole 5 began with an improved preparation of 5-azidopentanol (11). This involved the treatment of tetrahydropyran (7) with freshly fused ZnCl2 and acetyl chloride to give 5-chloropentyl acetate (8) in excellent yield .
Molecular Structure Analysis
The molecular structure of “this compound” is complex. It has a molecular formula of C18H13NO4 and a molecular weight of 307.31 .
Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex. One study reported a gold-catalyzed cascade reaction of 4H-furo[3,2-b]indoles with propargyl esters, leading to the synthesis of 2-alkenylidene-3-oxoindolines .
Scientific Research Applications
Catalytic Synthesis : Zhang et al. (2012) discussed the Ni(ClO4)2-catalyzed regioselective and diastereoselective [3+2]-annulations of aryl oxiranyl-dicarboxylates and indoles, leading to 1H-furo[3,4-b]indoles with high selectivity and yield (Zhang, Chen, Wu, & Zhang, 2012).
Synthesis of Antitumor Alkaloids : Gribble et al. (1992) used 4H-furo[3,4-b]indoles in Diels-Alder reactions with dienophiles, leading to a regiospecific synthesis of the antitumor alkaloid ellipticine (Gribble et al., 1992).
Preparation of Indole Analogues : Gribble et al. (2002) described the synthesis of 4-(phenylsulfonyl)-4H-furo[3,4-b]indole, a synthetic analogue of indole-2,3-quinodimethane, demonstrating a versatile approach in preparing indole derivatives (Gribble, Jiang, & Liu, 2002).
Palladium-Catalyzed Synthesis : Acerbi et al. (2018) reported a novel palladium-catalyzed method to synthesize functionalized furo[3,4-b]indol-1-ones, illustrating an innovative approach to complex molecular structures (Acerbi et al., 2018).
Application in Photophysical Studies : Kumar et al. (2015) explored the synthesis and photophysical properties of furan derivatives, including 1H-indol-3-yl furo[3,4-b]indoles, highlighting their potential as metal ion sensors (Kumar, Kumawat, Gupta, & Sharma, 2015).
Ultrasound-Assisted Synthesis : Ghahremanzadeh et al. (2014) developed a one-pot ultrasound-assisted synthesis of 1H-spiro[furo[3,4-b]pyridine-4,3'-indoline]-3-carbonitriles, showcasing the efficiency of ultrasonic irradiation in chemical synthesis (Ghahremanzadeh, Rashid, Zarnani, & Naeimi, 2014).
properties
IUPAC Name |
1,4-dihydrofuro[3,4-b]indol-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO2/c12-10-9-7(5-13-10)6-3-1-2-4-8(6)11-9/h1-4,11H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLVCAZBUVOOYJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=O)O1)NC3=CC=CC=C23 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70458655 | |
Record name | 1H-furo[3,4-b]indol-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70458655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37033-06-0 | |
Record name | 1H-furo[3,4-b]indol-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70458655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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